Benoxaprofen Glucuronide
Benoxaprofen Glucuronide
Brand Name:
Vulcanchem
CAS No.:
67472-42-8
VCID:
VC0144558
InChI:
InChI=1S/C22H20ClNO9/c1-9(21(30)33-22-17(27)15(25)16(26)18(32-22)20(28)29)11-4-7-14-13(8-11)24-19(31-14)10-2-5-12(23)6-3-10/h2-9,15-18,22,25-27H,1H3,(H,28,29)/t9?,15-,16-,17+,18-,22-/m0/s1
SMILES:
CC(C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)Cl)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C22H20ClNO9
Molecular Weight:
477.8 g/mol
Benoxaprofen Glucuronide
CAS No.: 67472-42-8
Reference Standards
VCID: VC0144558
Molecular Formula: C22H20ClNO9
Molecular Weight: 477.8 g/mol
| CAS No. | 67472-42-8 |
|---|---|
| Product Name | Benoxaprofen Glucuronide |
| Molecular Formula | C22H20ClNO9 |
| Molecular Weight | 477.8 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]propanoyloxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C22H20ClNO9/c1-9(21(30)33-22-17(27)15(25)16(26)18(32-22)20(28)29)11-4-7-14-13(8-11)24-19(31-14)10-2-5-12(23)6-3-10/h2-9,15-18,22,25-27H,1H3,(H,28,29)/t9?,15-,16-,17+,18-,22-/m0/s1 |
| Standard InChIKey | FMHXTOVNUBYPFK-OLHZERTASA-N |
| Isomeric SMILES | CC(C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)Cl)C(=O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O |
| SMILES | CC(C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)Cl)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Canonical SMILES | CC(C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)Cl)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | 1-[2-(4-Chlorophenyl)-α-methyl-5-benzoxazoleacetate]_x000B_β-D-Glucopyranuronic Acid; |
| PubChem Compound | 128848 |
| Last Modified | Nov 11 2021 |
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